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Compound of Interest

Compound Name: Disperse red 91

Cat. No.: B1616187 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These notes provide a comprehensive overview and detailed protocols for the application of

Disperse Red 91 in the dyeing of polyester (polyethylene terephthalate, PET) fibers. The

information is intended to guide experimental procedures and ensure reproducibility.

Introduction and Dye Properties
Disperse Red 91 (C.I. 60753) is an anthraquinone-based disperse dye known for its brilliant

blueish-pink or red shade and good lightfastness, making it suitable for applications such as

automotive textiles.[1][2] Like other disperse dyes, it is non-ionic and has very low solubility in

water. The dyeing mechanism relies on the diffusion of individual dye molecules from an

aqueous dispersion into the amorphous regions of the hydrophobic polyester fibers at elevated

temperatures.[3][4]

Table 1: Physicochemical Properties of Disperse Red 91
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Property Value Reference

C.I. Name Disperse Red 91, 60753 [1]

CAS Number 12236-10-1 [5][6]

Molecular Formula C₂₀H₂₁NO₅ [5]

Molecular Weight 355.38 g/mol [1][5]

Chemical Class Anthraquinone [1][7]

Appearance
Blue light pink

powder/presscake
[1]

| Synonyms | Disperse Red REL, Palanil Brilliant Pink REL |[1][5] |

Principle of Polyester Dyeing with Disperse Dyes
The dyeing of polyester with disperse dyes is often described as a "solid solution" mechanism.

The key steps are:

Dispersion: The sparingly soluble dye is finely dispersed in the aqueous dyebath with the aid

of dispersing agents.[8]

Fiber Swelling: At temperatures above the glass transition temperature (Tg) of polyester

(approx. 80-100°C), the polymer chains in the amorphous regions of the fiber gain mobility,

causing the fiber to swell and pores to open.[8][9] High-temperature dyeing is typically

performed at 120-140°C to ensure adequate fiber swelling.[3][10]

Dye Diffusion: Individual dye molecules diffuse from the aqueous phase to the fiber surface

and then into the swollen polymer structure.[3]

Fixation: Upon cooling, the fiber structure contracts, trapping the dye molecules within the

polymer matrix, leading to a stable and colored fiber. The dye is held by van der Waals

forces and hydrogen bonds.[8]

The entire process must be conducted in an acidic medium (pH 4.5-5.5) to ensure the stability

of the disperse dye and achieve optimal dye exhaustion.[3]
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Experimental Protocols
Protocol 1: Pre-treatment of Polyester Fabric (Scouring)
Objective: To remove impurities, oils, and sizes from the polyester fabric, ensuring a level and

uniform dyeing outcome.

Materials:

Un-dyed polyester fabric

Non-ionic detergent (e.g., Synthrapol)

Sodium carbonate (Soda Ash), if necessary

Deionized water

Laboratory beaker or dyeing vessel

Procedure:

Prepare a scouring bath with a liquor-to-goods ratio (L:R) of 20:1.

Add 1-2 g/L of a non-ionic detergent to the bath.

Immerse the polyester fabric in the bath.

Raise the temperature to 60-70°C and maintain for 20-30 minutes with gentle stirring.

Drain the scouring liquor.

Rinse the fabric thoroughly, first with hot water and then with cold water, until the rinse water

is clear and neutral.

Dry the fabric at room temperature or in a low-temperature oven.

Protocol 2: High-Temperature Exhaust Dyeing
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Objective: To dye scoured polyester fabric with Disperse Red 91 using a high-temperature,

high-pressure (HTHP) method.

Materials & Reagents:

Scoured polyester fabric

Disperse Red 91

Dispersing agent (e.g., anionic lignosulfonate-based)

Leveling agent

Acetic acid or an acid buffer system (e.g., ammonium sulfate/formic acid) to maintain pH

HTHP laboratory dyeing apparatus

Table 2: Typical High-Temperature Dyeing Recipe

Component Concentration Purpose

Disperse Red 91 0.5 - 4.0% (owf*) Colorant

Dispersing Agent 0.5 - 1.0 g/L
Maintains dye dispersion

stability

Leveling Agent 0.5 - 1.0 g/L Promotes uniform dye uptake

Acetic Acid (glacial) As required pH adjustment

Liquor Ratio (L:R) 10:1 to 20:1 -

Process Parameters Value Notes

pH 4.5 - 5.5 Critical for dye stability

Initial Temperature 50 - 60°C Add fabric and chemicals

Rate of Temp. Rise 1 - 2°C / minute Ensures level dyeing

Final Dyeing Temp. 130°C Held for duration

Dyeing Duration 30 - 60 minutes Shade depth dependent
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| Cooling Rate | 2 - 3°C / minute | Prevents shocking/creasing |

*owf = on weight of fabric

Procedure:

Dye Dispersion Preparation: Weigh the required amount of Disperse Red 91. Make a

smooth paste with a small amount of cold water and the dispersing agent. Add hot water (40-

50°C) gradually while stirring to create a fine, stable dispersion.

Dye Bath Setup: Fill the dyeing vessel with the required volume of water at 50-60°C. Add the

leveling agent and stir to dissolve.

pH Adjustment: Check and adjust the pH of the bath to 4.5-5.5 using acetic acid.[3]

Dye Addition: Add the prepared dye dispersion to the bath and stir well.

Dyeing Cycle:

Immerse the scoured polyester fabric into the dyebath.

Seal the HTHP apparatus and begin agitation.

Raise the temperature from 60°C to 130°C at a rate of 1.5°C/minute.[3]

Hold the temperature at 130°C for 45-60 minutes.

Cool the bath down to 70°C at a rate of 2°C/minute.

Rinsing: Once cooled, remove the fabric, drain the dyebath, and perform a rinse with hot

water (60-70°C) followed by a cold water rinse.

Protocol 3: Reduction Clearing (After-treatment)
Objective: To remove loose dye particles from the fiber surface, which significantly improves

wash fastness and crocking (rub) fastness.

Table 3: Typical Reduction Clearing Recipe
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Component Concentration Purpose

Sodium Hydrosulfite 2.0 g/L
Reducing Agent (destroys
surface dye)

Caustic Soda (NaOH) 2.0 g/L
Alkali (activates reducing

agent)

Non-ionic Detergent 1.0 g/L
Aids in washing off destroyed

dye

Process Parameters Value Notes

Temperature 70 - 80°C Optimal for clearing action

Duration 15 - 20 minutes
Sufficient for surface dye

removal

| Liquor Ratio (L:R) | 20:1 | - |

Procedure:

Prepare a fresh bath at 50-60°C.

Add the caustic soda and detergent, followed by the sodium hydrosulfite.

Immerse the rinsed, dyed fabric into the reduction clearing bath.

Raise the temperature to 70-80°C and hold for 15-20 minutes.

Drain the bath and rinse the fabric thoroughly with hot water.

Neutralize the fabric with a very dilute solution of acetic acid (e.g., 0.5 g/L) in a fresh bath for

5 minutes.

Perform a final cold water rinse.

Dry the fabric.

Quantitative Data and Performance
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The performance of a dyed fabric is assessed by its ability to resist color loss or transfer under

various conditions.

Table 4: Colorfastness Properties of Disperse Red 91 on Polyester

Fastness Test
Standard
(Example)

Rating (1-5 Scale*) Reference

Washing Fastness ISO 105-C06

- Change in Color 4-5 [1]

- Staining on Adjacent

Fabric
4 [1]

Light Fastness ISO 105-B02 6-7 (1-8 Scale**) [1]

Perspiration Fastness ISO 105-E04

- Change in Color 5 [1]

- Staining on Adjacent

Fabric
5 [1]

Rubbing (Crocking)

Fastness
ISO 105-X12

4-5 (typically after

clearing)
General

Ironing Fastness ISO 105-X11

- Change in Color 4-5 [1]

| - Staining | | 3-4 |[1] |

*Rating Scale: 1 (Poor) to 5 (Excellent) **Blue Wool Scale: 1 (Poor) to 8 (Excellent)

Visualized Workflows and Mechanisms
Diagram 1: Experimental Workflow for Polyester Dyeing
The following diagram illustrates the complete logical workflow from raw fiber to the final dyed

product.
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Caption: Logical workflow for dyeing polyester with Disperse Red 91.
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Diagram 2: Dye-Fiber Interaction Mechanism
This diagram illustrates the theoretical model of how disperse dye molecules penetrate and

become fixed within the polyester fiber matrix during high-temperature dyeing.
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Mechanism of Disperse Dye Uptake by Polyester
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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